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Compound of Interest

Compound Name: 3-Bromo-5-ethoxypyridine 1-oxide

CAS No.: 17117-18-9

Cat. No.: B7886519

Get Quote

Substituted pyridines and their corresponding N-oxides are privileged scaffolds in drug

discovery and materials science. The pyridine N-oxide moiety modulates the electronic

properties of the aromatic ring, influencing its reactivity and interaction with biological targets.

The introduction of bromo and alkoxy substituents, such as in 3-Bromo-5-ethoxypyridine 1-
oxide, provides key functional handles for further molecular elaboration through cross-coupling

reactions and other transformations. This makes such compounds valuable intermediates in

the synthesis of complex molecules, including active pharmaceutical ingredients (APIs) and

agrochemicals.[1][2][3]

While 3-Bromo-5-ethoxypyridine 1-oxide is not a widely stocked research chemical, its

structural motifs are present in molecules of therapeutic interest. This guide offers a

scientifically-grounded pathway for researchers to access and utilize this compound, either

through custom synthesis or by sourcing near-analogs.
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Direct commercial listings for 3-Bromo-5-ethoxypyridine 1-oxide are scarce, suggesting it is

primarily available through custom synthesis. However, the closely related analog, 3-Bromo-5-

methoxypyridine 1-oxide, is available from several suppliers, providing a benchmark for pricing

and availability.

Supplier and Pricing Analysis for 3-Bromo-5-
methoxypyridine 1-oxide

Supplier
Product
Name

Purity Pack Size Price (EUR) Price (GBP)

Sigma-

Aldrich

3-Bromo-5-

methoxypyridi

ne N-oxide

- 250 mg €153.08 -

500 mg €192.27 -

1 g €246.16 -

5 g €727.49 -

10 g €1,195.34 -

25 g €2,290.27 -

Fluorochem

3-Bromo-5-

methoxypyridi

ne 1-oxide

≥95% 5 g - £978.00

Note: Prices are subject to change and may not include shipping and handling fees. Data

retrieved in early 2026.[4][5]

Procurement Workflow for Custom Synthesis
For compounds like 3-Bromo-5-ethoxypyridine 1-oxide that are not readily available, a

custom synthesis procurement workflow is necessary. This typically involves identifying

contract research organizations (CROs) or specialized chemical suppliers, providing them with

a synthetic route, and negotiating a quote based on the complexity, yield, and purity

requirements.
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Caption: A typical workflow for procuring a custom-synthesized chemical.

Proposed Synthesis and Manufacturing
A plausible and efficient synthetic route to 3-Bromo-5-ethoxypyridine 1-oxide can be

extrapolated from established procedures for its analogs.[6] The synthesis can be logically

divided into two main stages: the preparation of the 3-Bromo-5-ethoxypyridine precursor,

followed by its N-oxidation.

Synthetic Pathway

Stage 1: Synthesis of 3-Bromo-5-ethoxypyridine

Stage 2: N-Oxidation
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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